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Compound of Interest

Compound Name: 4-Methyl-3-nitrophenol

Cat. No.: B015662 Get Quote

Essential Safety and Handling Guide for 4-Methyl-3-
nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of 4-Methyl-3-nitrophenol (CAS No. 2042-14-0). Adherence to

these guidelines is critical for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Methyl-3-nitrophenol is a chemical that poses several hazards, including skin irritation,

serious eye irritation, and potential for respiratory irritation.[1][2][3] It is also considered harmful

to aquatic life with long-lasting effects.[4] Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory to ensure the safety of personnel.
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Hazard GHS Classification
Required Personal

Protective Equipment (PPE)

Skin Irritation Skin Irritant 2
Chemical-resistant gloves

(e.g., Butyl rubber)

Eye Irritation Eye Irritant 2
Tightly fitting safety goggles or

a face shield

Respiratory Irritation STOT SE 3

N95 dust mask or a full-face

respirator in case of high dust

concentrations or exceeded

exposure limits

Aquatic Hazard Chronic 3

Not applicable for direct

personal protection, but

important for disposal

considerations

Note: Always inspect gloves prior to use and handle in accordance with good industrial hygiene

and safety practices.[2][4]

Operational Plan for Safe Handling
A systematic approach is essential when working with 4-Methyl-3-nitrophenol to minimize

exposure and prevent accidents.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[5]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[2][3]

Remove all sources of ignition as dust formation can be a fire hazard.[4] Use non-sparking

tools.[4]

2. Handling the Chemical:
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Avoid the formation of dust and aerosols.[4]

Do not breathe dust, mist, gas, or vapors.[2][4]

Avoid contact with skin and eyes.[2][4]

Wear the appropriate PPE as specified in the table above.

Wash hands thoroughly after handling the chemical.[4]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

acids, acid anhydrides, and acid chlorides.[2]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.
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Exposure Type First-Aid Measures

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention if skin irritation

occurs.[2][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Spill Management:

Evacuate and Notify: Alert personnel in the immediate vicinity. For large spills, evacuate the

area and notify safety personnel.[5]

Control Spill: Wearing appropriate PPE, cover the spill with an inert absorbent material like

vermiculite or sand.[6] For solid spills, dampen the material with a suitable solvent to prevent

dust from becoming airborne.[5]

Collect and Dispose: Sweep up and shovel the material into a suitable, labeled container for

disposal.[2]

Disposal Plan
Proper disposal of 4-Methyl-3-nitrophenol and its contaminated waste is critical to prevent

environmental harm.
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1. Waste Collection:

Chemical Waste: Unused or waste 4-Methyl-3-nitrophenol should be collected in a clearly

labeled, sealed container.

Contaminated Materials: Any disposable items such as gloves, absorbent pads, and

weighing paper that are contaminated with the chemical should be placed in a designated

solid hazardous waste container.[5]

2. Container Labeling:

All waste containers must be clearly labeled with the full chemical name, "4-Methyl-3-
nitrophenol," and appropriate hazard warnings (e.g., "Toxic," "Irritant," "Harmful to Aquatic

Life").[5]

3. Storage and Disposal:

Store sealed waste containers in a designated satellite accumulation area within the

laboratory, away from incompatible materials.[5]

Dispose of the waste through a licensed hazardous waste disposal company, in accordance

with all local, regional, and national regulations.[2][4] Do not allow the chemical to enter

drains.[4]

For empty containers, the first rinse with a solvent should be collected and disposed of as

hazardous waste.[5] After thorough rinsing, the container may be disposed of as non-

hazardous waste, following institutional guidelines.[5]

Workflow for Safe Handling and Disposal
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Workflow for Handling 4-Methyl-3-nitrophenol
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Caption: Safe handling and disposal workflow for 4-Methyl-3-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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